(1R,2R)-1,2-Bis(3,5-dimethylphenyl)-N1,N2-dimethylethane-1,2-diamine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This chiral diamine features a rigid ethane-1,2-diamine backbone with two 3,5-dimethylphenyl substituents at the (1R,2R) positions and methyl groups on the nitrogen atoms. The 3,5-dimethylphenyl groups provide steric bulk and electron-donating effects, while the methylated amines enhance solubility and modulate basicity. This compound is used in asymmetric catalysis, particularly in enantioselective transformations where steric and electronic control are critical .
Properties
Molecular Formula |
C20H28N2 |
|---|---|
Molecular Weight |
296.4 g/mol |
IUPAC Name |
(1R,2R)-1,2-bis(3,5-dimethylphenyl)-N,N'-dimethylethane-1,2-diamine |
InChI |
InChI=1S/C20H28N2/c1-13-7-14(2)10-17(9-13)19(21-5)20(22-6)18-11-15(3)8-16(4)12-18/h7-12,19-22H,1-6H3/t19-,20-/m1/s1 |
InChI Key |
KGNYXNQPVQZJLJ-WOJBJXKFSA-N |
Isomeric SMILES |
CC1=CC(=CC(=C1)[C@H]([C@@H](C2=CC(=CC(=C2)C)C)NC)NC)C |
Canonical SMILES |
CC1=CC(=CC(=C1)C(C(C2=CC(=CC(=C2)C)C)NC)NC)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Stereoisomeric Variants
- (1S,2S)-1,2-Bis(3,5-dimethylphenyl)-N1,N2-dimethylethane-1,2-diamine
- Key Difference : Enantiomeric configuration (S,S vs. R,R).
- Impact : Inversion of stereochemistry reverses enantioselectivity in catalytic reactions. For example, in asymmetric aldol reactions, the (S,S) enantiomer may produce the opposite enantiomer compared to the (R,R) form .
- Purity : Available at >99% enantiomeric excess (ee), comparable to the (R,R) form .
Substituent Modifications on the Aromatic Rings
- (1R,2R)-1,2-Bis(3,5-bis(trifluoromethyl)phenyl)-N1,N2-dimethylethane-1,2-diamine
- Key Difference : Replacement of methyl groups with trifluoromethyl (-CF₃) substituents.
- Impact :
- Electronic Effects : CF₃ groups are strongly electron-withdrawing, increasing the acidity of adjacent protons and enhancing hydrogen-bonding capabilities.
- Catalytic Activity: Superior performance in reactions requiring strong H-bond donors, such as 1,4-additions to nitroolefins, compared to the dimethylphenyl variant . Molecular Weight: 512.34 g/mol (vs. ~370–400 g/mol for dimethylphenyl analogues) .
(1R,2R)-1,2-Bis(2-methoxyphenyl)-N1,N2-dimethylethane-1,2-diamine
- Key Difference : Methoxy (-OMe) substituents instead of methyl (-Me).
- Impact :
- Electronic Effects : OMe groups are electron-donating via resonance, but less sterically demanding than Me.
- Solubility: Increased polarity enhances solubility in polar solvents like methanol .
Backbone and Coordination Modifications
- Cyclohexane-1,2-diamine Derivatives (e.g., (1R,2R)-N,N-Bis{2-[bis(3,5-dimethylphenyl)phosphino]benzyl}cyclohexane-1,2-diamine) Key Difference: Cyclohexane backbone and phosphine-containing benzyl groups. Impact:
- Rigidity : Cyclohexane backbone imposes greater conformational rigidity, improving stereochemical control.
Metal Coordination : Phosphine groups enable strong coordination to transition metals (e.g., Ru, Pd), making these ligands suitable for hydrogenation and cross-coupling reactions. The dimethylphenyl variant lacks such coordination sites .
N,N′-Di-p-tosyl-1,2-diphenyl-1,2-ethylenediamine
- Key Difference : Tosyl (sulfonamide) groups on nitrogen.
- Impact :
- Reactivity : Tosyl groups act as leaving groups, enabling nucleophilic substitution reactions.
- Basicity : Reduced basicity compared to methylated amines, limiting utility in acid-catalyzed processes .
Enantioselective Catalysis
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
